Cas no 81320-21-0 (2-(2-chloro-11H-dibenzo[b,e][1,4]dioxepin-11-yl)-N,N-diethylethanamine (2E)-but-2-enedioate)

• Product name: 2-(2-chloro-11H-dibenzo[b,e][1,4]dioxepin-11-yl)-N,N-diethylethanamine (2E)-but-2-enedioate
• CAS No: 81320-21-0
• MF: C₂₃H₂₆ClNO₆
• MW: 447.90864610672
• CID: 1802234
• PubChem ID: 6448101

2-(2-chloro-11H-dibenzo[b,e][1,4]dioxepin-11-yl)-N,N-diethylethanamine (2E)-but-2-enedioate Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-11H-dibenzo[b,e][1,4]dioxepin-11-yl)-N,N-diethylethanamine (2E)-but-2-enedioate
• (E)-but-2-enedioic acid,2-(8-chloro-6H-benzo[b][1,4]benzodioxepin-6-yl)-N,N-diethylethanamine
• 81320-21-0
• 2-Chloro-N,N-diethyl-11H-dibenzo(b,e)(1,4)dioxepin-11-ethanamine (E)-2-butenedioate (1:1)
• N-Diethyl 2-(2-chlorodibenzo(b,e) 1,4-dioxepin-11-yl)ethylamine fumarate
• 11H-Dibenzo(b,e)(1,4)dioxepin-11-ethanamine, 2-chloro-N,N-diethyl-, (E)-2-butenedioate (1:1)
• N-Diethyl 2-(2-chlorodibenzo(b,e) 1,4-dioxepin-11-yl)ethylamine fumarate [French]

• Inchi： InChI=1S/C19H22ClNO2.C4H4O4/c1-3-21(4-2)12-11-17-15-13-14(20)9-10-16(15)22-18-7-5-6-8-19(18)23-17;5-3(6)1-2-4(7)8/h5-10,13,17H,3-4,11-12H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
• InChI Key： NWCALTMCTNFNHT-WLHGVMLRSA-N
• SMILES： CCN(CC)CCC1C2=C(C=CC(=C2)Cl)OC3=CC=CC=C3O1.C(=CC(=O)O)C(=O)O

Computed Properties

• Exact Mass: 447.1448652g/mol
• Monoisotopic Mass: 447.1448652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 482
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.3Ų